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Compound of Interest

Compound Name: Yap-tead-IN-2

Cat. No.: B15621637

Essential Safety and Handling Guide for Yap-
tead-IN-2

For researchers, scientists, and drug development professionals, ensuring safe and effective
handling of novel chemical compounds is paramount. This document provides crucial safety
and logistical information for the potent YAP-TEAD protein-protein interaction (PPI) inhibitor,
Yap-tead-IN-2. Adherence to these guidelines is essential for maintaining a safe laboratory
environment and ensuring the integrity of your research.

Immediate Safety and Personal Protective
Equipment (PPE)

As a potent, small molecule inhibitor intended for research purposes, Yap-tead-IN-2 should be
handled with care in a controlled laboratory setting. While a specific Safety Data Sheet (SDS)
was not publicly available, the following standard laboratory precautions for handling potent
chemical compounds should be strictly followed.

Recommended Personal Protective Equipment (PPE):

o Eye Protection: Chemical safety goggles or a face shield are mandatory to protect against
accidental splashes.
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» Hand Protection: Wear appropriate chemical-resistant gloves (e.qg., nitrile) at all times.
Change gloves immediately if they become contaminated.

o Body Protection: A standard laboratory coat is required. For procedures with a higher risk of
splashing, consider a chemical-resistant apron.

» Respiratory Protection: Work in a well-ventilated area, preferably within a certified chemical
fume hood, to avoid inhalation of the powder or any aerosols.

Operational and Disposal Plans
Handling and Storage:

Yap-tead-IN-2 is supplied as a solid and should be stored under specified conditions to
maintain its stability.

Parameter Value

CAS Number 2714432-83-2

Appearance Solid (White to off-white)

Storage (Powder) -20°C for up to 3 years, or 4°C for 2 years.
Storage (In solvent) -80°C for up to 6 months, or -20°C for 1 month.

Source: MedchemExpress.[1]
Dissolution Protocol:

For in vitro studies, Yap-tead-IN-2 can be dissolved in DMSO. For a stock solution of 100
mg/mL (212.35 mM), ultrasonic assistance may be necessary. It is important to use newly
opened, anhydrous DMSO as the compound's solubility can be significantly impacted by
moisture.[1]

Disposal Plan:

All waste containing Yap-tead-IN-2, including empty vials, contaminated PPE, and solutions,
must be disposed of as hazardous chemical waste. Follow all local, state, and federal
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regulations for hazardous waste disposal. Do not dispose of this chemical down the drain or in
regular trash.

Mechanism of Action: The Hippo Signaling Pathway

Yap-tead-IN-2 is a potent inhibitor of the interaction between Yes-associated protein (YAP) and
the TEA domain (TEAD) family of transcription factors.[1] This interaction is a critical
downstream step in the Hippo signaling pathway, which plays a key role in regulating organ
size, cell proliferation, and apoptosis.[2] Dysregulation of the Hippo pathway is implicated in
various cancers.[2]

When the Hippo pathway is active, a kinase cascade leads to the phosphorylation of YAP.
Phosphorylated YAP is sequestered in the cytoplasm, preventing it from entering the nucleus
and activating TEAD-mediated gene transcription. When the Hippo pathway is inactive, YAP
remains unphosphorylated, translocates to the nucleus, and binds to TEAD, leading to the
expression of genes that promote cell proliferation and inhibit apoptosis. Yap-tead-IN-2
disrupts the YAP-TEAD interaction, thereby inhibiting the oncogenic signaling that results from
a dysregulated Hippo pathway.
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Caption: A diagram illustrating the Hippo signaling pathway and the inhibitory action of Yap-
tead-IN-2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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